Stictic acid
Overview
Description
Stictic acid is an aromatic organic compound and a product of secondary metabolism in some species of lichens . It is a depsidone and can be isolated from Usnea articulata, Xanthoparmelia conspersa, Xanthoparmelia camtschadalis, and Ypotrachyna revoluta .
Molecular Structure Analysis
Stictic acid has a molecular formula of C19H14O9 . Its IUPAC name is 13,17-dihydroxy-5-methoxy-7,12-dimethyl-9,15-dioxo-2,10,16-trioxatetracyclo . The molecular weight of Stictic acid is 386.3 g/mol .
Scientific Research Applications
-
Pharmaceutical Research
- Stictic acid is also being studied for its potential applications in the pharmaceutical industry . It’s being explored for its antimicrobial, antitumor, antiviral, and antiparasitic properties .
- The methods of application in this field would likely involve the development of drugs that contain Stictic acid. These drugs would then be tested in clinical trials to determine their safety and effectiveness .
- The outcomes of these studies could potentially lead to the development of new drugs for treating a variety of conditions .
-
Cosmetic Research
- There is potential for Stictic acid to be used in the cosmetic industry, although specific research on this application is limited .
- The methods of application in this field would likely involve incorporating Stictic acid into cosmetic products and then testing these products for safety and effectiveness .
- The outcomes of these studies could potentially lead to the development of new cosmetic products .
-
Agricultural Research
- Stictic acid, like other lichen metabolites, could potentially have applications in agriculture . While specific research on Stictic acid’s use in agriculture is limited, lichen metabolites are known to have antimicrobial, antiviral, and insecticidal activities , which could be beneficial in protecting crops from pests and diseases .
- The methods of application in this field would likely involve incorporating Stictic acid into pesticides or other agricultural products, and then testing these products for safety and effectiveness .
- The outcomes of these studies could potentially lead to the development of new agricultural products .
-
Environmental Research
- Stictic acid could potentially have applications in environmental research . Lichens, including those that produce Stictic acid, are known to accumulate certain heavy metals, suggesting a potential role in bioaccumulation studies .
- The methods of application in this field would likely involve using lichens as bioindicators to monitor environmental health .
- The outcomes of these studies could provide valuable information about the presence of heavy metals or other pollutants in the environment .
-
Food Industry
- While specific research on Stictic acid’s use in the food industry is limited, lactic acid bacteria (LAB), which are known to produce various organic compounds, are widely used in the food industry . These compounds, including potentially Stictic acid, can enhance food quality by making it more nutrient-rich and contribute to food preservation .
- The methods of application in this field would likely involve incorporating Stictic acid into food products and then testing these products for safety, nutritional value, and taste .
- The outcomes of these studies could potentially lead to the development of new food products .
-
Chemical Research
- Stictic acid, being an aromatic organic compound, is a product of secondary metabolism in some species of lichens . It’s subject of preliminary biomedical research . Computational studies suggest stictic acid may also stimulate p53 reactivation . The methods of application in this field would likely involve the development of drugs that contain Stictic acid. These drugs would then be tested in clinical trials to determine their safety and effectiveness .
- The outcomes of these studies could potentially lead to the development of new drugs for treating a variety of conditions .
-
Industrial Research
- Usnic acid, a unique lichen metabolite of industrial importance, is widely studied to explore its pharmacological potential and valued especially as an antibacterial agent in cosmetics . The methods of application in this field would likely involve the development of drugs that contain Usnic acid. These drugs would then be tested in clinical trials to determine their safety and effectiveness .
- The outcomes of these studies could potentially lead to the development of new drugs for treating a variety of conditions .
-
Biofuel Research
- Algal biofuels are environmentally friendly fuels and have the potential to meet more than a quarter of world demand for transportation fuels by 2050 . Microalgae are a source of fuel, food supplements, and CO2 for biorefineries that produce biomethane, biohydrogen, and bioethanol . Then we compare nanocatalysts for biodiesel production with enzymatic catalysts .
- The outcomes of these studies could potentially lead to the development of new biofuels .
Safety And Hazards
Stictic acid may cause allergy or asthma symptoms or breathing difficulties if inhaled . It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
properties
IUPAC Name |
13,17-dihydroxy-5-methoxy-7,12-dimethyl-9,15-dioxo-2,10,16-trioxatetracyclo[9.7.0.03,8.014,18]octadeca-1(11),3(8),4,6,12,14(18)-hexaene-4-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14O9/c1-6-4-9(25-3)8(5-20)15-10(6)17(22)27-14-7(2)13(21)11-12(16(14)26-15)19(24)28-18(11)23/h4-5,19,21,24H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SKCUFZLDTAYNBZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C2=C1C(=O)OC3=C(O2)C4=C(C(=C3C)O)C(=O)OC4O)C=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14O9 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20972053 |
Source
|
| Record name | Stictic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20972053 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
386.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Stictic acid | |
CAS RN |
549-06-4 |
Source
|
| Record name | Stictic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=549-06-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Stictic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000549064 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | STICTIC ACID | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=87511 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Stictic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20972053 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Stictic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Stictic acid | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/NZR6AX77LP | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-cyano-N-[(2S)-2-(3,4-dichlorophenyl)-4-[4-[2-[(S)-methylsulfinyl]phenyl]piperidin-1-yl]butyl]-N-methylnaphthalene-1-carboxamide](/img/structure/B1682412.png)
